Cas no 2034547-12-9 (11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene)

• Product Name: 11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
• CAS No: 2034547-12-9
• MF: C₁₃H₁₄BrN₃O₂S₂
• MW: 388.303159236908
• CID: 5753046
• PubChem ID: 119102656
• Update Time: 2025-07-09

11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene Chemical and Physical Properties

Names and Identifiers

• AKOS026694831
• F6525-0742
• 2-((5-bromothiophen-2-yl)sulfonyl)-2,3,4,7,8,9-hexahydro-1H-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
• 11-(5-bromothiophen-2-yl)sulfonyl-7,8,11-triazatricyclo[6.4.0.02,6]dodeca-1,6-diene
• 11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene
• 2034547-12-9
• NDVOBSDNPBMQPT-UHFFFAOYSA-N
• 2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine, 2-[(5-bromo-2-thienyl)sulfonyl]-1,3,4,7,8,9-hexahydro-

• Inchi： 1S/C13H14BrN3O2S2/c14-12-4-5-13(20-12)21(18,19)16-6-7-17-11(8-16)9-2-1-3-10(9)15-17/h4-5H,1-3,6-8H2
• InChI Key： NDVOBSDNPBMQPT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCN2C(C1)=C1CCCC1=N2)(=O)=O

Computed Properties

• Exact Mass: 386.97108g/mol
• Monoisotopic Mass: 386.97108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.92±0.1 g/cm3(Predicted)
• Boiling Point: 558.9±60.0 °C(Predicted)
• pka: 2.60±0.20(Predicted)

Additional information on 11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene

11-[(5-Bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene: A Comprehensive Overview

The compound 11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene (CAS No: 2034547-12-9) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate bicyclic framework and the presence of a sulfonyl group attached to a bromothiophene moiety. The molecule's structure is characterized by a tricyclic system with three nitrogen atoms and two sulfur atoms, making it a unique candidate for various applications.

Recent studies have highlighted the potential of 11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene in advanced materials science. Researchers have explored its electronic properties and found that the compound exhibits exceptional stability under thermal and oxidative conditions due to the electron-withdrawing effects of the sulfonyl group and the aromaticity of the thiophene ring. These properties make it an ideal candidate for use in high-performance polymers and electronic devices.

The synthesis of this compound involves a multi-step process that includes Suzuki coupling reactions and subsequent cyclization steps to form the tricyclic framework. The introduction of the bromothiophene group is achieved through a carefully controlled substitution reaction, ensuring high yield and purity of the final product. The development of efficient synthetic routes has been a focal point of recent research efforts, with chemists aiming to optimize reaction conditions for large-scale production.

In terms of applications, 11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene has shown promise in the field of optoelectronics. Its ability to absorb light across a broad spectrum makes it suitable for use in solar cells and light-emitting diodes (LEDs). Additionally, its mechanical robustness and thermal stability make it an attractive option for flexible electronics and wearable technologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the molecule's conjugated system allows for efficient charge transport properties, which are critical for its performance in electronic devices. Furthermore, molecular dynamics simulations have demonstrated that the compound maintains structural integrity under mechanical stress, further enhancing its suitability for practical applications.

The integration of bromothiophene functionality into this compound has opened new avenues for research into sulfur-containing heterocycles in organic electronics. The thiophene ring not only contributes to the molecule's aromaticity but also serves as a platform for further functionalization with other groups to tailor its properties for specific applications.

In conclusion, 11-[(5-bromothiophen-2-yl)sulfonyl]-7,8,11-triazatricyclo[6.4.0.0^{2,6}]dodeca-1,6-diene represents a significant advancement in organic chemistry with wide-ranging potential in materials science and electronics. Its unique structure and favorable properties make it a subject of continued research interest as scientists strive to unlock its full potential across various technological domains.